Cas no 1261955-03-6 (3-[3-(N-Ethylaminocarbonyl)phenyl]-5-fluorobenzoic acid)

• Product Name: 3-[3-(N-Ethylaminocarbonyl)phenyl]-5-fluorobenzoic acid
• CAS No: 1261955-03-6
• MF: C₁₆H₁₄FNO₃
• MW: 287.285667896271
• MDL: MFCD18322011
• CID: 2765829
• PubChem ID: 53227841
• Update Time: 2025-10-24

3-[3-(N-Ethylaminocarbonyl)phenyl]-5-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[3-(N-Ethylaminocarbonyl)phenyl]-5-fluorobenzoic acid, 95%
• 3'-(Ethylcarbamoyl)-5-fluoro[1,1'-biphenyl]-3-carboxylic acid
• 3-[3-(N-ETHYLAMINOCARBONYL)PHENYL]-5-FLUOROBENZOIC ACID
• DTXSID80691374
• MFCD18322011
• 1261955-03-6
• 3-[3-(N-Ethylaminocarbonyl)phenyl]-5-fluorobenzoic acid

• MDL： MFCD18322011
• Inchi： 1S/C16H14FNO3/c1-2-18-15(19)11-5-3-4-10(6-11)12-7-13(16(20)21)9-14(17)8-12/h3-9H,2H2,1H3,(H,18,19)(H,20,21)
• InChI Key： ISIQWMJXBMHOPM-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)O)C=C(C=1)C1=CC=CC(C(NCC)=O)=C1

Computed Properties

• Exact Mass: 287.09577147Da
• Monoisotopic Mass: 287.09577147Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 66.4Ų

Additional information on 3-[3-(N-Ethylaminocarbonyl)phenyl]-5-fluorobenzoic acid

Compound CAS No. 1261955-03-6: 3-[3-(N-Ethylaminocarbonyl)phenyl]-5-fluorobenzoic Acid

3-[3-(N-Ethylaminocarbonyl)phenyl]-5-fluorobenzoic acid, identified by the CAS number 1261955-03-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a benzoic acid moiety with a substituted phenyl group and a fluorine substituent. The presence of the N-ethylaminocarbonyl group introduces additional functional complexity, making this compound a promising candidate for various applications in drug discovery and materials science.

The chemical structure of 3-[3-(N-Ethylaminocarbonyl)phenyl]-5-fluorobenzoic acid consists of a central benzene ring substituted with a fluorine atom at the 5-position and a phenyl group at the 3-position. The phenyl group itself is substituted with an N-ethylaminocarbonyl group, which adds both electronic and steric effects to the molecule. This structural arrangement influences the compound's physical properties, such as solubility, stability, and reactivity, making it suitable for diverse chemical reactions and biological assays.

Recent studies have highlighted the potential of this compound in pharmacological research. For instance, investigations into its biological activity have revealed promising results in terms of its ability to modulate specific cellular pathways. The fluorine substituent at the 5-position plays a critical role in enhancing the compound's lipophilicity, which is essential for its absorption and bioavailability when used as a drug candidate. Additionally, the N-ethylaminocarbonyl group contributes to hydrogen bonding capabilities, further enhancing its interaction with biological targets.

In terms of synthesis, researchers have developed efficient methods to prepare 3-[3-(N-Ethylaminocarbonyl)phenyl]-5-fluorobenzoic acid. These methods often involve multi-step reactions, including Friedel-Crafts acylation and subsequent functionalization steps to introduce the desired substituents. The optimization of these synthetic routes has been a focus of recent studies, with particular emphasis on improving yield and purity while minimizing environmental impact.

The application of this compound extends beyond pharmacology into materials science. Its unique electronic properties make it a potential candidate for use in organic electronics, such as in the development of new semiconducting materials or optoelectronic devices. Researchers are actively exploring these possibilities, leveraging computational chemistry tools to predict and optimize its electronic behavior.

In conclusion, 3-[3-(N-Ethylaminocarbonyl)phenyl]-5-fluorobenzoic acid (CAS No. 1261955-03-6) stands out as a versatile compound with wide-ranging applications across multiple disciplines. Its intricate structure provides a foundation for exploring novel chemical reactions and biological interactions, while its physical properties make it an attractive candidate for advanced materials development. As research continues to uncover its full potential, this compound is poised to make significant contributions to both academic and industrial fields.